10-(1H-indol-3-ylmethylene)-7-(3-methoxyphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

• Molecular Formula: C30H23N3O2S
• Molecular Weight: 489.6 g/mol
• IUPAC Name: (14E)-14-(1H-indol-3-ylmethylidene)-11-(3-methoxyphenyl)-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
• InChI: InChI=1S/C30H23N3O2S/c1-35-21-9-6-8-19(15-21)28-24-14-13-18-7-2-3-11-23(18)27(24)32-30-33(28)29(34)26(36-30)16-20-17-31-25-12-5-4-10-22(20)25/h2-12,15-17,28,31H,13-14H2,1H3/b26-16+
• InChI Key: SMJJFRIWGHZOOI-WGOQTCKBSA-N
• Isomeric SMILES: COC1=CC=CC(=C1)C2C3=C(C4=CC=CC=C4CC3)N=C5N2C(=O)/C(=C\C6=CNC7=CC=CC=C76)/S5
• SMILES: COC1=CC=CC(=C1)C2C3=C(C4=CC=CC=C4CC3)N=C5N2C(=O)C(=CC6=CNC7=CC=CC=C76)S5

Description

10-(1H-indol-3-ylmethylene)-7-(3-methoxyphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is a synthetic compound that has been the subject of scientific research for its potential use in various applications. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied.

Mechanism of Action

The mechanism of action of 10-(1H-indol-3-ylmethylene)-7-(3-methoxyphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is not fully understood. However, studies have shown that this compound induces cell cycle arrest and apoptosis in cancer cells by regulating various signaling pathways, including the PI3K/Akt/mTOR and MAPK/ERK pathways. Additionally, this compound has been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
10-(1H-indol-3-ylmethylene)-7-(3-methoxyphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been shown to have various biochemical and physiological effects. Studies have shown that this compound induces oxidative stress in cancer cells, which leads to cell cycle arrest and apoptosis. Additionally, this compound has been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.

Advantages and Limitations for Lab Experiments

10-(1H-indol-3-ylmethylene)-7-(3-methoxyphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has several advantages and limitations for lab experiments. One advantage is its potent anticancer and antimicrobial activity, which makes it a promising candidate for further research. However, one limitation is its potential toxicity, which requires careful consideration when conducting experiments.

Future Directions

There are several future directions for the scientific research related to 10-(1H-indol-3-ylmethylene)-7-(3-methoxyphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one. One direction is to study its potential use as a treatment for Alzheimer's disease, as preliminary studies have shown promising results. Another direction is to explore its potential use in combination with other anticancer or antimicrobial agents to enhance its activity. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity.
In conclusion, 10-(1H-indol-3-ylmethylene)-7-(3-methoxyphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is a synthetic compound that has shown promising results in various scientific research applications. Its potent anticancer and antimicrobial activity make it a promising candidate for further research, but its potential toxicity requires careful consideration when conducting experiments. Future research directions include exploring its potential use in combination with other agents and studying its potential use as a treatment for Alzheimer's disease.

Synthesis Methods

10-(1H-indol-3-ylmethylene)-7-(3-methoxyphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been synthesized using various methods, including the reaction of 2-aminobenzothiazole with 3-methoxybenzaldehyde, followed by the reaction of the resulting product with indole-3-carboxaldehyde in the presence of a base. Other methods of synthesis include the reaction of 2-aminobenzothiazole with 3-methoxybenzaldehyde and indole-3-carboxaldehyde in the presence of a catalyst, such as piperidine.

Scientific Research Applications

10-(1H-indol-3-ylmethylene)-7-(3-methoxyphenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been studied for its potential use in various scientific research applications, including as an anticancer agent, an antimicrobial agent, and a potential treatment for Alzheimer's disease. Studies have shown that this compound exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has shown antimicrobial activity against various strains of bacteria and fungi.